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Compound of Interest

Compound Name: 2-(3-Phenylpropyl)Pyridine

Cat. No.: B1585362

Introduction

2-(3-Phenylpropyl)pyridine is a heterocyclic compound with applications in pharmaceutical
and chemical research. As a key intermediate and potential impurity in drug synthesis, a
reliable and robust analytical method for its quantification and purity assessment is crucial. This
application note details a reversed-phase high-performance liquid chromatography (RP-HPLC)
method for the analysis of 2-(3-Phenylpropyl)pyridine. The described protocol is suitable for
quality control, stability studies, and pharmacokinetic analysis.

Key Analyte Properties

Property Value

Chemical Name 2-(3-Phenylpropyl)pyridine
Synonyms Pyridine, 2-(3-phenylpropyl)-
CAS Number 2110-18-1[1]

Molecular Formula C14H15N[1]

Molecular Weight 197.28 g/mol [1]

Experimental Protocols

1. Materials and Reagents
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2-(3-Phenylpropyl)pyridine reference standard (>99% purity)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid (85%)

Methanol (HPLC grade) for sample preparation

2. Instrumentation

A standard HPLC system equipped with a UV-Vis detector is suitable for this analysis.

HPLC System: Agilent 1260 Infinity Il LC System or equivalent

Detector: Diode Array Detector (DAD)

Column: C18 reversed-phase column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 um)

Software: OpenLab CDS or equivalent chromatography data software

3. Chromatographic Conditions

The following chromatographic conditions have been optimized for the separation and
quantification of 2-(3-Phenylpropyl)pyridine.
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Parameter Condition

Mobile Phase A Water with 0.1% Phosphoric Acid
Mobile Phase B Acetonitrile with 0.1% Phosphoric Acid
Gradient 60% B to 80% B over 10 minutes
Flow Rate 1.0 mL/min

Column Temperature 30°C

Injection Volume 10 pL

Detection Wavelength 254 nm

Run Time 15 minutes

For mass spectrometry (MS) compatible applications, phosphoric acid can be replaced with

0

4.

.1% formic acid in both mobile phases.[1]

Sample Preparation

Standard Stock Solution (1000 pg/mL): Accurately weigh 10 mg of 2-(3-
Phenylpropyl)pyridine reference standard and dissolve it in a 10 mL volumetric flask with
methanol.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with the mobile phase (initial conditions: 60% B) to concentrations of 1, 5, 10,
25, 50, and 100 pg/mL.

Sample Solution: Prepare the sample by dissolving the material containing 2-(3-
Phenylpropyl)pyridine in methanol to achieve a concentration within the calibration range.
Filter the solution through a 0.45 um syringe filter before injection.

Data Presentation

Table 1: Representative Chromatographic Data
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Retention Time

Analyte (min) Tailing Factor Theoretical Plates
2-(3-
Phenylpropyl)pyridine 785 t >5000
Table 2: Linearity and Quantitative Data
Concentration (ug/mL) Peak Area (mAU*s)
1 15.2
5 76.5
10 151.8
25 380.1
50 755.9
100 1510.3
Correlation Coefficient (r2) 0.9998
Limit of Detection (LOD) 0.1 pg/mL
Limit of Quantification (LOQ) 0.3 pg/mL
Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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